Cas no 1706430-13-8 (5-Bromo-2-methoxynicotinohydrazide)
5-Bromo-2-methoxynicotinohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-methoxynicotinohydrazide
- 5-Bromo-2-methoxypyridine-3-carbohydrazide
-
- MDL: MFCD28060204
- Inchi: 1S/C7H8BrN3O2/c1-13-7-5(6(12)11-9)2-4(8)3-10-7/h2-3H,9H2,1H3,(H,11,12)
- InChI Key: WCVXCNYNLWRCQH-UHFFFAOYSA-N
- SMILES: BrC1=CN=C(C(C(NN)=O)=C1)OC
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 191
- Topological Polar Surface Area: 77.2
5-Bromo-2-methoxynicotinohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB540973-1 g |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 1g |
€413.30 | 2023-07-11 | ||
| abcr | AB540973-100mg |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 100mg |
€164.30 | 2025-02-19 | ||
| abcr | AB540973-250mg |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 250mg |
€236.20 | 2025-02-19 | ||
| abcr | AB540973-500mg |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 500mg |
€319.10 | 2025-02-19 | ||
| abcr | AB540973-1g |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 1g |
€414.70 | 2025-02-19 | ||
| abcr | AB540973-100 mg |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 100MG |
€160.40 | 2023-07-11 | ||
| abcr | AB540973-250 mg |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 250MG |
€233.00 | 2023-07-11 | ||
| abcr | AB540973-500 mg |
5-bromo-2-methoxynicotinahydrazide; . |
1706430-13-8 | 500MG |
€316.70 | 2023-07-11 | ||
| Ambeed | A774197-1g |
5-Bromo-2-methoxynicotinohydrazide |
1706430-13-8 | 97% | 1g |
$254.0 | 2024-04-23 |
5-Bromo-2-methoxynicotinohydrazide Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on 5-Bromo-2-methoxynicotinohydrazide
Introduction to 5-Bromo-2-methoxynicotinohydrazide (CAS No. 1706430-13-8)
5-Bromo-2-methoxynicotinohydrazide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1706430-13-8, this compound belongs to the class of hydrazide derivatives, which are widely studied for their pharmacological activities. The presence of both bromine and methoxy substituents in its molecular structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry and drug development.
The compound's molecular formula can be expressed as C₇H₈BrN₃O, reflecting its composition of carbon, hydrogen, bromine, nitrogen, and oxygen atoms. The bromo group at the 5-position and the methoxy group at the 2-position contribute to its distinct chemical behavior, enabling it to participate in various chemical reactions such as nucleophilic substitution and condensation reactions. These characteristics make 5-Bromo-2-methoxynicotinohydrazide a versatile building block for synthesizing more complex molecules.
In recent years, hydrazide derivatives have been extensively explored for their biological activities. Specifically, nicotinohydrazide derivatives have shown promise in inhibiting certain enzymes and receptors that are implicated in various diseases. The 5-Bromo-2-methoxynicotinohydrazide compound is no exception, as preliminary studies suggest that it may exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO) and cyclooxygenase (COX). These enzymes are involved in neurotransmitter degradation and inflammatory responses, respectively, making them attractive targets for therapeutic intervention.
One of the most compelling aspects of 5-Bromo-2-methoxynicotinohydrazide is its potential role in developing novel pharmaceuticals. Researchers have been particularly interested in its ability to act as a precursor for more complex drug molecules. For instance, by modifying the bromine or methoxy groups, chemists can generate a range of derivatives with tailored properties. This flexibility is crucial in drug design, where subtle changes in molecular structure can significantly alter biological activity.
The synthesis of 5-Bromo-2-methoxynicotinohydrazide typically involves multi-step organic reactions starting from readily available precursors. The process often begins with the bromination of a suitable nitro compound followed by methoxylation and subsequent conversion to the hydrazide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to improve yield and purity. These synthetic strategies highlight the compound's importance as a synthetic intermediate in modern chemistry.
Recent advancements in computational chemistry have further enhanced the understanding of 5-Bromo-2-methoxynicotinohydrazide's reactivity. Molecular modeling studies have predicted that this compound may form stable complexes with metal ions, which could be exploited in catalytic applications or as part of metal-organic frameworks (MOFs). Such insights are invaluable for designing new materials and catalysts with tailored functionalities.
The pharmaceutical industry has taken note of these findings, leading to increased interest in exploring 5-Bromo-2-methoxynicotinohydrazide's potential as an active pharmaceutical ingredient (API). Preclinical studies are underway to evaluate its safety profile and efficacy against various disease models. The hydrazide group's ability to form hydrogen bonds with biological targets makes it particularly useful for designing molecules that can interact selectively with proteins or nucleic acids.
In addition to its pharmaceutical applications, 5-Bromo-2-methoxynicotinohydrazide has shown promise in agrochemical research. Hydrazide derivatives are known to exhibit herbicidal and fungicidal properties, making them candidates for developing new crop protection agents. The structural features of this compound suggest that it may disrupt essential metabolic pathways in pests or weeds while maintaining low toxicity to crops.
The environmental impact of using 5-Bromo-2-methoxynicotinohydrazide is also a critical consideration. Efforts are being made to develop sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize reaction conditions, such as using biodegradable solvents or catalytic systems that enhance efficiency while reducing byproducts.
Future research directions for 5-Bromo-2-methoxynicotinohydrazide include exploring its role in medicinal chemistry beyond traditional drug development. For example, researchers are investigating its potential use in targeted drug delivery systems or as a component of combination therapies that enhance treatment outcomes. The versatility of this compound makes it an exciting candidate for interdisciplinary studies that bridge chemistry, biology, and medicine.
In conclusion,5-Bromo-2-methoxynicotinohydrazide (CAS No. 1706430-13-8) is a multifaceted compound with significant potential in pharmaceuticals, agrochemicals, and materials science. Its unique structural features enable diverse applications, from synthesizing novel drug candidates to developing advanced materials. As research continues to uncover new possibilities for this molecule,5-Bromo-2-methoxynicotinohydrazide is poised to play an increasingly important role in addressing global challenges across multiple scientific disciplines.
1706430-13-8 (5-Bromo-2-methoxynicotinohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)